Cas no 1690731-50-0 (2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid)
2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 3-bromo-α-methyl-α-[[(phenylmethoxy)carbonyl]amino]-
- 2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid
- 1690731-50-0
- EN300-122076
- 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid
-
- Inchi: 1S/C17H16BrNO4/c1-17(15(20)21,13-8-5-9-14(18)10-13)19-16(22)23-11-12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,19,22)(H,20,21)
- InChI Key: UJDPYTKGXMNPQW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C(=O)O)(C)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 377.02627g/mol
- Monoisotopic Mass: 377.02627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.474±0.06 g/cm3(Predicted)
- Boiling Point: 529.9±50.0 °C(Predicted)
- pka: 3.36±0.10(Predicted)
2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-122076-0.05g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 0.05g |
$732.0 | 2023-05-25 | ||
| Enamine | EN300-122076-0.1g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 0.1g |
$767.0 | 2023-05-25 | ||
| Enamine | EN300-122076-0.25g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 0.25g |
$801.0 | 2023-05-25 | ||
| Enamine | EN300-122076-0.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 0.5g |
$836.0 | 2023-05-25 | ||
| Enamine | EN300-122076-1.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 1g |
$871.0 | 2023-05-25 | ||
| Enamine | EN300-122076-2.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 2.5g |
$1707.0 | 2023-05-25 | ||
| Enamine | EN300-122076-5.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 5g |
$2525.0 | 2023-05-25 | ||
| Enamine | EN300-122076-10.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 10g |
$3746.0 | 2023-05-25 | ||
| Enamine | EN300-122076-50mg |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 50mg |
$515.0 | 2023-10-02 | ||
| Enamine | EN300-122076-100mg |
2-{[(benzyloxy)carbonyl]amino}-2-(3-bromophenyl)propanoic acid |
1690731-50-0 | 100mg |
$540.0 | 2023-10-02 |
2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid
Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid (CAS: 1690731-50-0)
The compound 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid (CAS: 1690731-50-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the 3-bromophenyl moiety, make it a versatile building block for the development of protease inhibitors and other bioactive molecules. Researchers have successfully utilized this compound in the synthesis of peptide-based therapeutics, demonstrating its utility in medicinal chemistry.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the inhibitory effects of derivatives of 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid on specific enzymes involved in inflammatory pathways. The results indicated that these derivatives exhibit potent activity against target enzymes, suggesting their potential as anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic properties.
Another area of interest is the compound's application in cancer research. Preliminary data from a recent study in Bioorganic & Medicinal Chemistry Letters revealed that 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid derivatives can modulate the activity of certain oncogenic proteins. This modulation leads to the inhibition of cancer cell proliferation, offering a promising avenue for the development of targeted cancer therapies. The study also emphasized the need for further optimization of the compound's structure to enhance its selectivity and efficacy.
In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency of producing 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid. A study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader use in pharmaceutical manufacturing. The optimized process reduces the number of steps and improves yield, making it more accessible for industrial applications.
Despite these promising developments, challenges remain in the clinical translation of 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring these compounds closer to clinical trials.
In conclusion, 2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid (CAS: 1690731-50-0) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Continued research into its biological activities and synthetic improvements will undoubtedly contribute to the development of novel therapeutics for various diseases. This brief underscores the importance of ongoing investigations and interdisciplinary collaboration to unlock the full potential of this compound.
1690731-50-0 (2-{(benzyloxy)carbonylamino}-2-(3-bromophenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)